Cas no 1161681-28-2 (dehydrojuncuenin B)

• Product Name: dehydrojuncuenin B
• CAS No: 1161681-28-2
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 2013102
• PubChem ID: 44178858
• Update Time: 2025-04-21

dehydrojuncuenin B Chemical and Physical Properties

Names and Identifiers

• dehydrojuncuenin B
• CS-0203852
• F94142
• HY-N9793
• AKOS040762877
• 1161681-28-2
• CHEMBL4094695
• SCHEMBL23764927
• DA-52410

• Inchi： 1S/C18H16O2/c1-4-12-10(2)18(20)9-16-14(12)6-5-13-11(3)17(19)8-7-15(13)16/h4-9,19-20H,1H2,2-3H3
• InChI Key： FEOBWEMWBQNAEA-UHFFFAOYSA-N
• SMILES： OC1C=C2C(C=CC3C(C)=C(C=CC2=3)O)=C(C=C)C=1C

Computed Properties

• Exact Mass: 264.115029749g/mol
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder

dehydrojuncuenin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether